4-{(Z)-[2-(furan-2-yl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]methyl}phenyl acetate
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Overview
Description
4-{[(5Z)-2-(FURAN-2-YL)-6-OXO-5H,6H-[1,2,4]TRIAZOLO[3,2-B][1,3]THIAZOL-5-YLIDENE]METHYL}PHENYL ACETATE is a complex organic compound that belongs to the class of triazolothiazoles
Preparation Methods
The synthesis of 4-{[(5Z)-2-(FURAN-2-YL)-6-OXO-5H,6H-[1,2,4]TRIAZOLO[3,2-B][1,3]THIAZOL-5-YLIDENE]METHYL}PHENYL ACETATE typically involves multiple steps:
Starting Materials: The synthesis begins with furan-2-carboxylic acid hydrazide.
Ring Closure Reactions: The furan-2-carboxylic acid hydrazide undergoes a ring closure reaction with carbon disulfide to form 5-furan-2-yl [1,3,4]oxadiazole-2-thiol.
Further Reactions: This intermediate is then reacted with various reagents to form the triazole and thiazole rings.
Final Step: The final step involves the esterification of the phenyl group with acetic acid to form the acetate ester.
Chemical Reactions Analysis
4-{[(5Z)-2-(FURAN-2-YL)-6-OXO-5H,6H-[1,2,4]TRIAZOLO[3,2-B][1,3]THIAZOL-5-YLIDENE]METHYL}PHENYL ACETATE can undergo various chemical reactions:
Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the furan and phenyl rings.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
4-{[(5Z)-2-(FURAN-2-YL)-6-OXO-5H,6H-[1,2,4]TRIAZOLO[3,2-B][1,3]THIAZOL-5-YLIDENE]METHYL}PHENYL ACETATE has several scientific research applications:
Mechanism of Action
The mechanism of action of 4-{[(5Z)-2-(FURAN-2-YL)-6-OXO-5H,6H-[1,2,4]TRIAZOLO[3,2-B][1,3]THIAZOL-5-YLIDENE]METHYL}PHENYL ACETATE involves its interaction with various molecular targets:
Comparison with Similar Compounds
4-{[(5Z)-2-(FURAN-2-YL)-6-OXO-5H,6H-[1,2,4]TRIAZOLO[3,2-B][1,3]THIAZOL-5-YLIDENE]METHYL}PHENYL ACETATE can be compared with other similar compounds:
Properties
Molecular Formula |
C17H11N3O4S |
---|---|
Molecular Weight |
353.4 g/mol |
IUPAC Name |
[4-[(Z)-[2-(furan-2-yl)-6-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-ylidene]methyl]phenyl] acetate |
InChI |
InChI=1S/C17H11N3O4S/c1-10(21)24-12-6-4-11(5-7-12)9-14-16(22)20-17(25-14)18-15(19-20)13-3-2-8-23-13/h2-9H,1H3/b14-9- |
InChI Key |
CBIYAAOGBFMLLW-ZROIWOOFSA-N |
Isomeric SMILES |
CC(=O)OC1=CC=C(C=C1)/C=C\2/C(=O)N3C(=NC(=N3)C4=CC=CO4)S2 |
Canonical SMILES |
CC(=O)OC1=CC=C(C=C1)C=C2C(=O)N3C(=NC(=N3)C4=CC=CO4)S2 |
Origin of Product |
United States |
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